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Compound of Interest

Compound Name: Methyl cyclobutanecarboxylate

Cat. No.: B1266608 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is not merely a regulatory obligation but a cornerstone of a safe and ethical

laboratory environment. This guide provides essential, immediate safety and logistical

information for the proper disposal of methyl cyclobutanecarboxylate, ensuring the protection

of personnel and the environment. By moving beyond a simple checklist, we delve into the

causality behind these procedures, fostering a deeper understanding of safe laboratory

practices.

Understanding the Compound: Safety and Physical
Properties
Before initiating any disposal protocol, a thorough understanding of the chemical's properties is

paramount. Methyl cyclobutanecarboxylate is a flammable liquid and vapor, necessitating

careful handling to mitigate fire risks.[1] While it is not classified as hazardous under the 2012

OSHA Hazard Communication Standard, it is crucial to handle it with the appropriate

precautions to avoid skin and eye contact, ingestion, and inhalation.[2]

A comprehensive summary of its key safety and physical data is presented below for quick

reference.
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Property Value Source

CAS Number 765-85-5 [3]

Molecular Formula C₆H₁₀O₂ [3]

Molecular Weight 114.14 g/mol [3]

Appearance Colorless liquid

Boiling Point 135 °C [3]

Flash Point Flammable liquid (Category 3) [1]

Stability Stable under normal conditions [2][4]

Incompatible Materials
Strong oxidizing agents, strong

bases
[5]

Hazardous Decomposition

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂)
[2][4]

This table summarizes key data for quick reference. Always consult the Safety Data Sheet

(SDS) for the most detailed information.

The Disposal Workflow: A Step-by-Step Procedural
Guide
The proper disposal of methyl cyclobutanecarboxylate is governed by federal, state, and

local regulations.[6][7] Adherence to the Resource Conservation and Recovery Act (RCRA) is

mandatory for all laboratories generating hazardous waste.[6][8] The following protocol

provides a self-validating system for its safe disposal.

Step 1: Waste Identification and Segregation
The "Why": The foundational principle of safe chemical waste management is accurate

identification and segregation to prevent dangerous reactions.[9] Mixing incompatible wastes

can lead to fires, explosions, or the generation of toxic gases.

Procedure:
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Hazardous Waste Determination: Due to its flammability, methyl cyclobutanecarboxylate
must be classified as a hazardous waste.[1][10][11] Specifically, it falls under the "ignitability"

characteristic.[10]

Segregation: Keep methyl cyclobutanecarboxylate waste separate from other chemical

waste streams, particularly strong oxidizing agents and bases.[5] Use dedicated and clearly

labeled waste containers.[9][12]

Step 2: Proper Containerization and Labeling
The "Why": Secure and clearly labeled containers are critical for preventing leaks, spills, and

accidental mixing of incompatible chemicals.[12] Proper labeling ensures that everyone in the

laboratory, as well as waste disposal personnel, is aware of the container's contents and

associated hazards.[9][13]

Procedure:

Container Selection: Use a chemically compatible container, such as the original product

container or a designated hazardous waste container (e.g., a metal drum for flammable

liquids).[14][15] Ensure the container is in good condition with a secure, tight-fitting lid.[13]

[14]

Labeling: Affix a hazardous waste label to the container.[9][15] The label must include:

The words "Hazardous Waste"

The full chemical name: "Methyl Cyclobutanecarboxylate" (no abbreviations)

The specific hazard(s) (e.g., "Flammable Liquid")[1]

The date accumulation started[13]

Step 3: Accumulation and Storage
The "Why": Designated storage areas for hazardous waste minimize the risk of accidental spills

and exposure to ignition sources.[10][13] Regulatory limits on accumulation time and quantity

are in place to prevent the storage of large volumes of hazardous materials in a laboratory

setting.
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Procedure:

Satellite Accumulation Area (SAA): Store the waste container in a designated SAA, which

must be at or near the point of generation.[10][13]

Safe Storage Conditions: Keep the SAA away from heat, sparks, open flames, and other

ignition sources.[1][16] The area should be well-ventilated.[2]

Accumulation Limits: Do not exceed the 55-gallon limit for hazardous waste in an SAA.[10]

[13] Once a container is full, it must be moved to a central storage area within three days.

[10][13]

Step 4: Arranging for Disposal
The "Why": Hazardous waste must be disposed of through a licensed and reputable hazardous

waste disposal company.[1][17] This ensures that the waste is managed in an environmentally

sound manner and in compliance with all regulations.[13] It is illegal to dispose of flammable

liquids down the drain or in the regular trash.[14][18]

Procedure:

Contact Environmental Health & Safety (EHS): Follow your institution's specific procedures

for requesting a hazardous waste pickup. This typically involves contacting the EHS

department or using an online waste pickup request system.[10][13][15]

Documentation: Ensure all necessary paperwork, such as a hazardous waste manifest, is

completed accurately. This document tracks the waste from its point of generation to its final

disposal.[19]

Emergency Procedures: Spill Management
The "Why": In the event of a spill, a prompt and appropriate response is crucial to minimize

hazards to personnel and the laboratory environment.

Procedure:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the area if the spill

is large or if you are unsure how to handle it.
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Control Ignition Sources: Eliminate all potential ignition sources, such as open flames, hot

surfaces, and electrical sparks.[16]

Containment and Cleanup: For small spills, use a spill kit with an inert absorbent material like

vermiculite or sand.[16][20] Do not use combustible materials to absorb the spill.[20]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles, gloves, and a lab coat, when cleaning up a spill.[1][2]

Disposal of Cleanup Materials: All materials used to clean up the spill, including the

absorbent and any contaminated PPE, must be disposed of as hazardous waste.[11]

Waste Minimization: A Proactive Approach
The "Why": Reducing the amount of hazardous waste generated is not only environmentally

responsible but also cost-effective.

Best Practices:

Source Reduction: Order only the quantity of methyl cyclobutanecarboxylate needed for

your experiments.[10][13]

Inventory Management: Maintain an accurate inventory of your chemicals to avoid ordering

duplicates.[10][13]

Share Surplus: If you have excess, unexpired methyl cyclobutanecarboxylate, check if

other labs in your institution can use it.[10][13]

Scale Reduction: When possible, reduce the scale of your experiments to minimize the

volume of waste produced.[10][13]

Logical Decision-Making for Disposal
The following diagram illustrates the key decision points in the disposal process for methyl
cyclobutanecarboxylate.
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Caption: Decision workflow for methyl cyclobutanecarboxylate disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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